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Compound of Interest

Compound Name: Urea, (2-hydroxyethyl)-

CAS No.: 2078-71-9

Cat. No.: B3021453

Get Quote

Executive Summary
N-(2-Hydroxyethyl)urea (INCI: Hydroxyethyl Urea) represents a pivotal evolution in carbamide

chemistry, bridging the gap between simple chaotropes like urea and polyol-based humectants

like glycerin.[1] With a molecular weight of 104.11 g/mol , this mono-substituted urea derivative

introduces a hydroxyethyl moiety that significantly alters the molecule's hygroscopicity,

solubility profile, and biocompatibility.

This guide provides a rigorous technical analysis of N-(2-hydroxyethyl)urea, designed for

formulation scientists and medicinal chemists.[1] It details the structural determinants of its

function, industrial synthesis pathways, and precise analytical protocols for identification.

Molecular Architecture & Identification[1]
Structural Definition
Unlike symmetrical urea, N-(2-hydroxyethyl)urea possesses an amphiphilic character due to

the asymmetry introduced by the hydroxyethyl tail. The molecule consists of a planar urea core
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—capable of acting as both a hydrogen bond donor and acceptor—linked to a flexible ethylene

glycol-like arm.

IUPAC Name: 1-(2-Hydroxyethyl)urea[1][2]

Common Synonyms: Hydroxyethyl Urea, Monoethanolurea

CAS Registry Number: 2078-71-9 (Pure substance), 1320-51-0 (General/Mixture)[1]

Molecular Formula: C

H

N

O

[1][2][3]

SMILES:C(CO)NC(=O)N

Quantitative Structural Parameters
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Parameter Value Unit
Structural
Implication

Molecular Weight 104.11 g/mol

Low MW facilitates

rapid cuticular

penetration in

dermatological

applications.[1]

Exact Mass 104.0586 Da

Critical for High-

Resolution Mass

Spectrometry (HRMS)

identification.[1]

Topological Polar

Surface Area (TPSA)
75.4 Å²

Indicates high water

solubility and potential

for passive transport.

[1]

LogP (Predicted) -1.7 to -2.06 -

Highly hydrophilic;

minimal lipid

partitioning.[1]

H-Bond Donors 3 -

(2 from NH

, 1 from OH, 1 from

secondary NH)

H-Bond Acceptors 2 -
(Carbonyl O, Hydroxyl

O)

Physicochemical Profile
Solubility and Hygroscopicity
The defining feature of N-(2-hydroxyethyl)urea is its ability to coordinate water molecules more

effectively than urea alone.[1] The hydroxyethyl group disrupts the crystal lattice energy relative

to pure urea, lowering the melting point and increasing hygroscopicity without the high risk of

crystallization often seen in high-concentration urea formulations.
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Physical State: White crystalline powder (pure); typically supplied as a 50% aqueous

solution.[1]

Melting Point: 164–169 °C (Lit.)[1][2]

pH Stability: Stable over a broad pH range (5.0–8.0); susceptible to hydrolysis to ammonia at

extreme pH.[1]

Mechanism of Action: The "Water Bridge"
While urea acts as a chaotrope by disrupting hydrogen bonding networks in proteins, N-(2-

hydroxyethyl)urea functions primarily as a hydrotrope. The hydroxyl group provides an

additional "anchor" for water molecules, creating a stable hydration shell that resists

evaporation.

Synthesis & Manufacturing Pathways
The industrial synthesis of N-(2-hydroxyethyl)urea is a classic example of transamidation.[1] It

involves the nucleophilic attack of the amine group of monoethanolamine (MEA) on the

carbonyl carbon of urea, followed by the elimination of ammonia.

Reaction Mechanism[1]
Nucleophilic Attack: The lone pair on the nitrogen of ethanolamine attacks the carbonyl

carbon of urea.

Tetrahedral Intermediate: A transient intermediate forms.[1]

Elimination: Ammonia (NH

) is expelled as the leaving group, driving the equilibrium forward.[1]

Synthesis Workflow Diagram

Fig 1: Industrial Transamidation Synthesis Route
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Click to download full resolution via product page

Process Note: The reaction is typically conducted at 135–140°C. Continuous removal of

ammonia (sparging with nitrogen) is critical to drive the reaction to completion and prevent the

reverse reaction.

Analytical Characterization
Validating the identity and purity of N-(2-hydroxyethyl)urea requires a multi-modal approach.

Below are the standard spectroscopic signatures.

Nuclear Magnetic Resonance (NMR)
The symmetry break in the urea molecule results in distinct signals for the ethyl group protons.

Protocol: Dissolve ~10 mg sample in D

O or DMSO-d

.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b3021453/docs?utm_src=pdf-body-img#technical-deep-dive-n-2-hydroxyethyl-urea-structural-dynamics-and-physicochemical-characterization-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021453?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus
Chemical Shift (δ,
ppm)

Multiplicity Assignment

H NMR 3.15 - 3.20 Triplet (t)

-CH

-N (Adjacent to Urea

N)

H NMR 3.45 - 3.55 Triplet (t)

-CH

-O (Adjacent to

Hydroxyl)

H NMR 5.4 - 5.8 Broad Singlet
-NH

/ -NH (Exchangeable)

C NMR ~42.0 Singlet
-CH

-N

C NMR ~60.5 Singlet
-CH

-O

C NMR ~160.0 Singlet C=O (Urea Carbonyl)

Infrared Spectroscopy (FTIR)
The fingerprint region confirms the presence of both the amide and hydroxyl functionalities.

3200–3500 cm

: Broad, strong band.[1] Overlap of O-H stretch and N-H stretch (primary and secondary
amides).[1]

1650–1690 cm

: Strong band.[1] Amide I (C=O stretch).[1]

1550–1600 cm
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: Medium band.[1] Amide II (N-H bend).[1]

1050 cm

: C-O stretch (primary alcohol).

Analytical Logic Tree

Fig 2: Spectroscopic Validation Workflow
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Functional Applications & Safety
Formulation Science
In drug development and cosmetics, N-(2-hydroxyethyl)urea is utilized as a penetration

enhancer and humectant.[1]
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Humectancy: It matches the moisturizing efficacy of glycerin but with a non-tacky, lighter

aesthetic feel.

Stability: Unlike urea, it does not cause significant pH drift in aqueous formulations if buffered

correctly (e.g., with lactate buffers).[1]

Safety Profile
Extensive reviews by the Cosmetic Ingredient Review (CIR) panel have deemed Hydroxyethyl

Urea safe for use.[1][4]

Dermal Absorption: Low, due to high hydrophilicity (logP ~ -2.06).[1][5]

Toxicity: Low acute oral and dermal toxicity (LD50 > 2000 mg/kg).[1][6]

Irritation: Non-irritating to slightly irritating at high concentrations (50%).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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